4-[1-[(6-Methoxynaphthalen-2-yl)methylamino]ethyl]oxan-4-ol

• IUPAC Name: 4-[1-[(6-methoxynaphthalen-2-yl)methylamino]ethyl]oxan-4-ol
• InChI: InChI=1S/C19H25NO3/c1-14(19(21)7-9-23-10-8-19)20-13-15-3-4-17-12-18(22-2)6-5-16(17)11-15/h3-6,11-12,14,20-21H,7-10,13H2,1-2H3
• InChI Key: QBNBDDDXEYONBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CCOCC1)O)NCC2=CC3=C(C=C2)C=C(C=C3)OC
• Molecular Formula: C19H25NO3
• Molecular Weight: 315.4 g/mol

Description

4-[1-[(6-Methoxynaphthalen-2-yl)methylamino]ethyl]oxan-4-ol is a chemical compound that belongs to the family of oxane derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. In

Mechanism of Action

The mechanism of action of 4-[1-[(6-Methoxynaphthalen-2-yl)methylamino]ethyl]oxan-4-ol is not fully understood. However, it is believed to act as a potent inhibitor of certain enzymes and receptors, leading to a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects
4-[1-[(6-Methoxynaphthalen-2-yl)methylamino]ethyl]oxan-4-ol has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. It has also been shown to have neuroprotective effects, making it a promising compound for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[1-[(6-Methoxynaphthalen-2-yl)methylamino]ethyl]oxan-4-ol in lab experiments include its potent pharmacological and biochemical effects, making it a promising compound for the development of new drugs and therapies. However, its limitations include its high cost and limited availability, making it difficult to use in large-scale experiments.

Future Directions

There are several future directions for the study of 4-[1-[(6-Methoxynaphthalen-2-yl)methylamino]ethyl]oxan-4-ol. One potential direction is the development of new drugs and therapies based on its pharmacological and biochemical effects. Another potential direction is the study of its mechanism of action, which could lead to a better understanding of its potential applications in scientific research. Additionally, the development of new synthesis methods and the optimization of existing methods could lead to a more cost-effective and widely available compound for use in lab experiments.

Synthesis Methods

The synthesis of 4-[1-[(6-Methoxynaphthalen-2-yl)methylamino]ethyl]oxan-4-ol involves several steps. The first step is the synthesis of 6-methoxynaphthalene-2-carboxaldehyde, which is then reacted with ethylenediamine to form 1-[(6-Methoxynaphthalen-2-yl)methylamino]ethane. This intermediate is then reacted with epichlorohydrin to form 4-[1-[(6-Methoxynaphthalen-2-yl)methylamino]ethyl]oxan-4-ol.

Scientific Research Applications

4-[1-[(6-Methoxynaphthalen-2-yl)methylamino]ethyl]oxan-4-ol has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of pharmacological and biochemical effects, making it a promising compound for the development of new drugs and therapies.